Cas no 660412-53-3 (5-(methylamino)methyl-2,4-dihydro-3H-1,2,4-triazol-3-one)

5-(Methylamino)methyl-2,4-dihydro-3H-1,2,4-triazol-3-one is a heterocyclic compound featuring a triazolone core with a methylaminomethyl substituent. This structure imparts versatility in synthetic applications, particularly in the development of pharmaceuticals and agrochemicals. The compound’s reactive functional groups enable selective modifications, making it a valuable intermediate for constructing more complex molecules. Its stability under standard conditions ensures reliable handling and storage. Additionally, the presence of both nitrogen and oxygen heteroatoms enhances its potential for hydrogen bonding, which can be leveraged in drug design to improve target binding affinity. This compound is particularly useful in medicinal chemistry for exploring novel bioactive scaffolds.
5-(methylamino)methyl-2,4-dihydro-3H-1,2,4-triazol-3-one structure
660412-53-3 structure
Product Name:5-(methylamino)methyl-2,4-dihydro-3H-1,2,4-triazol-3-one
CAS No:660412-53-3
MF:C4H8N4O
MW:128.132519721985
MDL:MFCD07801010
CID:963053
PubChem ID:135469014
Update Time:2025-05-20

5-(methylamino)methyl-2,4-dihydro-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

    • 3-((Methylamino)methyl)-1H-1,2,4-triazol-5(4H)-one
    • 5-((methylamino)methyl)-1,2-dihydro-1,2,4-triazol-3-one
    • 5-[(Methylamino)methyl]-1,2-dihydro-3H-1,2,4-triazol-3-one
    • 5-[(Methylamino)methyl]-2,4-dihydro-3H-1,2,4-triazol-3-one
    • 5-METHYLAMINOMETHYL-2,4-DIHYDRO-[1,2,4]TRIAZOL-3-ONE
    • 004867
    • 5-[(methylamino)methyl]-2,4-dihydro-3H-1,2,4-triazol-3-one(SALTDATA: HCl)
    • CBI-BB ZERO
    • 5-[(methylamino)methyl]-1,2-dihydro-1,2,4-triazol-3-one
    • SCHEMBL2349519
    • 3-(methylaminomethyl)-1,4-dihydro-1,2,4-triazol-5-one
    • EN300-1716007
    • 660412-53-3
    • DA-03836
    • CS-0454668
    • AKOS015850957
    • 5-((Methylamino)methyl)-1H-1,2,4-triazol-3-ol
    • SB38180
    • SCHEMBL17084689
    • AKOS005531013
    • CGGFZXBCOXWUMI-UHFFFAOYSA-N
    • STK661684
    • 3-[(methylamino)methyl]-4,5-dihydro-1H-1,2,4-triazol-5-one
    • 5-(methylamino)methyl-2,4-dihydro-3H-1,2,4-triazol-3-one
    • MDL： MFCD07801010
    • Inchi： 1S/C4H8N4O/c1-5-2-3-6-4(9)8-7-3/h5H,2H2,1H3,(H2,6,7,8,9)
    • InChI Key： CGGFZXBCOXWUMI-UHFFFAOYSA-N
    • SMILES： O=C1NN=C(CNC)N1

Computed Properties

  • Exact Mass: 128.07000
  • Monoisotopic Mass: 128.06981089g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 65.5Ų

Experimental Properties

  • PSA: 73.57000
  • LogP: -0.79170

5-(methylamino)methyl-2,4-dihydro-3H-1,2,4-triazol-3-one Security Information

  • Hazardous Material Identification： Xi
  • HazardClass：IRRITANT

5-(methylamino)methyl-2,4-dihydro-3H-1,2,4-triazol-3-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M288193-5mg
5-[(methylamino)methyl]-2,4-dihydro-3H-1,2,4-triazol-3-one
 660412-53-3
5mg
 $ 50.00 2022-06-04
TRC
M288193-10mg
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SHANG HAI XIAN DING Biotechnology Co., Ltd.
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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 660412-53-3 96%
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 660412-53-3 96%
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JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.
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 660412-53-3 96%
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95R0023-100mg
5-Methylaminomethyl-2,4-dihydro-[1,2,4]triazol-3-one
 660412-53-3 96%
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 3561.78CNY 2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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5-[(Methylamino)methyl]-2,4-dihydro-3H-1,2,4-triazol-3-one
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5-(methylamino)methyl-2,4-dihydro-3H-1,2,4-triazol-3-one Suppliers

Amadis Chemical Company Limited
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(CAS:660412-53-3)5-(methylamino)methyl-2,4-dihydro-3H-1,2,4-triazol-3-one
Order Number:A1040371
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:08
Price ($):241.0/724.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:660412-53-3)5-(methylamino)methyl-2,4-dihydro-3H-1,2,4-triazol-3-one
A1040371
Purity:99%/99%
Quantity:1g/5g
Price ($):241.0/724.0
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